Cas no 2163783-67-1 (2-(thiophen-2-yl)formamidopropanoic acid)

• Product Name: 2-(thiophen-2-yl)formamidopropanoic acid
• CAS No: 2163783-67-1
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• MDL: MFCD03016905
• CID: 5193897
• Update Time: 2025-06-14

2-(thiophen-2-yl)formamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(thiophen-2-yl)formamido]propanoic acid
• 2-(thiophen-2-yl)formamidopropanoic acid

• MDL： MFCD03016905
• Inchi： 1S/C8H9NO3S/c1-5(8(11)12)9-7(10)6-3-2-4-13-6/h2-5H,1H3,(H,9,10)(H,11,12)/t5-/m0/s1
• InChI Key： WJCDNMHHSJZLOQ-YFKPBYRVSA-N
• SMILES： C(O)(=O)[C@H](C)NC(C1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(thiophen-2-yl)formamidopropanoic acid

Comprehensive Overview of 2-(Thiophen-2-yl)formamidopropanoic Acid (CAS No. 2163783-67-1): Properties, Applications, and Research Insights

2-(Thiophen-2-yl)formamidopropanoic acid (CAS No. 2163783-67-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a thiophene ring with a formamido linker and a propanoic acid moiety, making it a versatile intermediate for synthesizing bioactive derivatives. Its molecular formula and weight are often analyzed for drug design, while its solubility and stability under varying pH conditions are critical for formulation studies.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2-(thiophen-2-yl)formamidopropanoic acid. Researchers frequently search for "thiophene derivatives in medicinal chemistry" or "CAS 2163783-67-1 applications," reflecting its relevance in developing antimicrobial agents and enzyme inhibitors. The compound’s heterocyclic scaffold is particularly valued for its potential to modulate biological targets, such as kinases and G-protein-coupled receptors (GPCRs), which are hotspots in cancer therapy and neurodegenerative disease research.

From a synthetic perspective, 2-(thiophen-2-yl)formamidopropanoic acid is synthesized via amide coupling reactions between thiophene-2-carboxylic acid derivatives and alanine analogs. Optimizing reaction yield and purity is a common challenge addressed in peer-reviewed journals, with techniques like HPLC purification and NMR characterization being emphasized. Environmental concerns have also spurred studies on catalytic methods to reduce waste, aligning with the Principles of Green Chemistry.

In the context of intellectual property, patents involving CAS 2163783-67-1 often focus on its use in prodrug formulations or as a ligand in metal-organic frameworks (MOFs). These applications leverage its chelating properties and bioavailability, addressing queries like "how to improve drug delivery using thiophene-based compounds." Additionally, computational tools such as molecular docking are employed to predict its interactions with biological macromolecules, a topic trending in bioinformatics forums.

The compound’s spectroscopic data (IR, MS, UV-Vis) is meticulously documented for quality control, catering to industries requiring high-purity intermediates. Regulatory compliance, including REACH and FDA guidelines, is another critical aspect, especially for labs targeting GMP certification. As sustainability gains traction, searches for "eco-friendly synthesis of thiophene derivatives" highlight the demand for greener alternatives, positioning 2-(thiophen-2-yl)formamidopropanoic acid as a candidate for mechanochemistry or microwave-assisted synthesis.

Future directions for 2163783-67-1 may include exploring its role in bioconjugation for diagnostic probes or as a building block in peptide mimetics. Collaborative efforts between academia and industry continue to uncover novel applications, ensuring its prominence in cutting-edge research. For those seeking custom synthesis or bulk procurement, verifying supplier credentials and analytical reports remains essential to meet project-specific requirements.